(Z)-N-(3-allyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(tert-butyl)benzamide

• IUPAC Name: 4-tert-butyl-N-(6-methyl-3-prop-2-enyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C22H24N2OS/c1-6-13-24-18-12-7-15(2)14-19(18)26-21(24)23-20(25)16-8-10-17(11-9-16)22(3,4)5/h6-12,14H,1,13H2,2-5H3
• InChI Key: IWGUVOUZHVPBHF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=NC(=O)C3=CC=C(C=C3)C(C)(C)C)S2)CC=C
• Molecular Formula: C22H24N2OS
• Molecular Weight: 364.5 g/mol
• CAS No.: 865174-54-5

Description

(Z)-N-(3-allyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(tert-butyl)benzamide is a useful research compound. Its molecular formula is C22H24N2OS and its molecular weight is 364.51. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The compound (Z)-N-(3-allyl-6-methylbenzo[d]thiazol-2(3H)-ylidene)-4-(tert-butyl)benzamide, due to its structural similarity with thiazole-based compounds, may have potential anticancer applications. Research has shown that thiazole derivatives exhibit significant anticancer activities against various cancer cell lines. For instance, a study by Ravinaik et al. (2021) synthesized a series of substituted benzamides with thiazole moieties, demonstrating moderate to excellent anticancer activity against breast, lung, colon, and ovarian cancer cell lines. These findings suggest that thiazole derivatives, including potentially this compound, could be explored further for their anticancer properties (Ravinaik et al., 2021).

Antimicrobial Activity

The structural features of thiazole compounds have also been associated with antimicrobial activities. While specific studies on this compound may not be available, analogous thiazole derivatives have demonstrated effectiveness against various microbial strains. For example, Narayana et al. (2004) synthesized thiazole benzamides that were evaluated for antifungal activity, highlighting the potential of thiazole moieties in combating fungal infections. This suggests that compounds like this compound could be investigated for their antimicrobial efficacy (Narayana et al., 2004).

Environmental Applications

Thiazole-based compounds have also been explored for environmental applications, such as the removal of heavy metals from industrial wastes. Zargoosh et al. (2015) synthesized a magnetic nanoadsorbent using a thiazole derivative, demonstrating its effectiveness in removing Zn2+ and Cd2+ ions from industrial wastes. This research indicates the potential for thiazole derivatives, including compounds like this compound, to contribute to environmental remediation efforts (Zargoosh et al., 2015).